Cas no 127919-28-2 (Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate)

• Product Name: Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate
• CAS No: 127919-28-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD00085064
• CID: 63906
• PubChem ID: 2739479
• Update Time: 2025-11-02

Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate
• ethyl 5-(4-chlorophenyl)-1,3-oxazole-4-carboxylate
• 5-(4-Chloro-phenyl)-oxazole-4-carboxylic acid ethyl ester
• 4-Oxazolecarboxylic acid, 5-(4-chlorophenyl)-, ethyl ester
• HMS1448D14
• Maybridge3_006064
• AKOS010897235
• MFCD00085064
• AMY18027
• 127919-28-2
• IDI1_017451
• SCHEMBL9585840
• XAZCYGPJBWGQBW-UHFFFAOYSA-N
• CS-0211989
• DTXSID20372317
• ETHYL5-(4-CHLOROPHENYL)OXAZOLE-4-CARBOXYLATE
• CCG-244914
• BS-20569
• A889118

• MDL： MFCD00085064
• Inchi： 1S/C12H10ClNO3/c1-2-16-12(15)10-11(17-7-14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key： XAZCYGPJBWGQBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OCC)N=CO1

Computed Properties

• Exact Mass: 251.03500
• Monoisotopic Mass: 251.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Density: 1.276
• Boiling Point: 390.4 °C at 760 mmHg
• Flash Point: 390.4 °C at 760 mmHg
• PSA: 52.33000
• LogP: 3.17170
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate

Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate (CAS No. 127919-28-2): A Versatile Building Block in Modern Medicinal Chemistry

Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate (CAS No. 127919-28-2) is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and organic synthesis. This compound belongs to the class of oxazole derivatives, which are known for their broad biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The oxazole ring in this molecule serves as a key pharmacophore, providing a rigid and planar scaffold that can be further functionalized to tailor specific molecular interactions with biological targets. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the potential of oxazole-based compounds as potent inhibitors of kinases, particularly in the context of cancer therapy.

The chemical structure of Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate features a 5-substituted oxazole ring connected to a 4-chlorophenyl group and an ethyl ester moiety. This combination of substituents not only enhances the compound's solubility and metabolic stability but also allows for strategic modifications in downstream synthetic applications. Notably, the 4-chlorophenyl substituent has been shown to play a critical role in modulating the electronic properties of the oxazole ring, as demonstrated in a 2022 study by the University of Tokyo's Medicinal Chemistry Division. The chloro group acts as a meta-directing group, facilitating further electrophilic aromatic substitution reactions in subsequent synthetic steps.

In the realm of drug discovery, Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate has emerged as a valuable synthetic precursor for the development of small molecule therapeutics. A 2023 publication in ACS Medicinal Chemistry Letters reported the use of this compound in the synthesis of a novel series of tyrosine kinase inhibitors with high selectivity for the EGFR (epidermal growth factor receptor) subtype. The carboxylate functionality in the molecule was strategically utilized to form amide bonds with various amines, enabling the creation of diverse molecular scaffolds. This approach has been particularly effective in optimizing drug-like properties such as lipophilicity, hydrogen bonding capacity, and molecular weight.

The synthetic versatility of Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate is further underscored by its compatibility with a range of transition metal-catalyzed reactions. Recent advances in cross-coupling chemistry, as described in a 2023 review article in Organic Letters, have demonstrated the utility of this compound in Suzuki-Miyaura coupling and Hetero-Diels-Alder reactions. These methods have enabled the efficient introduction of aromatic and aliphatic substituents to the oxazole ring, expanding the chemical space accessible to medicinal chemists. The ethyl ester group in the molecule has also been successfully converted into other functional groups, including hydrazides and thioureas, through straightforward hydrolysis and condensation reactions.

In the context of biological evaluation, Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate has shown promising in vitro activity against several cell lines associated with neurodegenerative diseases. A 2023 study published in European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited moderate inhibitory effects on beta-amyloid aggregation, a key pathological hallmark of Alzheimer's disease. The electronic properties of the oxazole ring, combined with the hydrophobic character of the phenyl group, were found to be critical for the compound's ability to interact with beta-sheet structures in amyloid fibrils.

From an industrial application perspective, Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate has been employed in the development of agrochemicals due to its fungicidal activity. A 2022 report by Bayer CropScience highlighted the use of this compound in the synthesis of strobilurin analogs, which are widely used in modern fungicide formulations. The oxazole ring in these derivatives was found to enhance selectivity against target plant pathogens while minimizing phytotoxicity. The chloro substituent also contributed to the stability of the molecule under various environmental conditions, making it an attractive candidate for field applications.

Looking ahead, ongoing research is focused on computational modeling studies to predict the binding affinity of Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate and its derivatives to various protein targets. Machine learning approaches, as detailed in a 2023 paper in Nature Machine Intelligence, have been employed to identify structure-activity relationships and guide the design of next-generation analogs. These computational tools are expected to significantly accelerate the lead optimization process in drug discovery programs, reducing the time and cost associated with experimental screening.

In conclusion, Ethyl 5-(4-chlorophenyl)oxazole-4-carboxylate (CAS No. 127919-28-2) represents a versatile platform for the development of novel therapeutics and agrochemicals. Its unique structural features, combined with its chemical stability and reactivity, make it an essential component in modern medicinal chemistry and organic synthesis. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and global agricultural challenges.